Cas no 1261754-10-2 (4-(2-Chloro-5-(difluoromethoxy)benzoyl)pyridine)

• Product Name: 4-(2-Chloro-5-(difluoromethoxy)benzoyl)pyridine
• CAS No: 1261754-10-2
• MF: C₁₃H₈ClF₂NO₂
• MW: 283.657929420471
• CID: 4988667
• Update Time: 2025-06-13

4-(2-Chloro-5-(difluoromethoxy)benzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(2-Chloro-5-(difluoromethoxy)benzoyl)pyridine

• Inchi： 1S/C13H8ClF2NO2/c14-11-2-1-9(19-13(15)16)7-10(11)12(18)8-3-5-17-6-4-8/h1-7,13H
• InChI Key： OSUNMNPKBOPAJO-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C(C1C=CN=CC=1)=O)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 311
• XLogP3: 3.7
• Topological Polar Surface Area: 39.2

Additional information on 4-(2-Chloro-5-(difluoromethoxy)benzoyl)pyridine

Comprehensive Overview of 4-(2-Chloro-5-(difluoromethoxy)benzoyl)pyridine (CAS No. 1261754-10-2)

4-(2-Chloro-5-(difluoromethoxy)benzoyl)pyridine, with the CAS number 1261754-10-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of benzoylpyridine derivatives, which are known for their versatile applications in drug discovery and material science. The unique structural features of this molecule, including the difluoromethoxy and chloro substituents, contribute to its distinct chemical properties and potential biological activities.

In recent years, the demand for fluorinated compounds like 4-(2-Chloro-5-(difluoromethoxy)benzoyl)pyridine has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its potential as a building block for designing novel kinase inhibitors or antimicrobial agents. The incorporation of fluorine atoms into organic molecules is a trending topic in medicinal chemistry, as it often improves drug-like properties such as lipophilicity and membrane permeability.

The synthesis of CAS 1261754-10-2 typically involves multi-step organic reactions, including Friedel-Crafts acylation and nucleophilic substitution. Its molecular weight and structural formula make it a valuable intermediate for further chemical modifications. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to characterize this compound, ensuring its purity and consistency for research purposes.

From an industrial perspective, 4-(2-Chloro-5-(difluoromethoxy)benzoyl)pyridine is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, researchers are exploring eco-friendly catalytic methods to produce such compounds with minimal waste. This aligns with the broader industry shift toward green solvents and energy-efficient processes, which are frequently searched topics in scientific databases.

Another area of interest is the compound's potential role in crop protection formulations. The difluoromethoxy group is known to enhance the bioactivity of agrochemicals, making this compound a candidate for developing new pesticides or herbicides. Given the global focus on food security and sustainable agriculture, this application has significant commercial and societal relevance.

In the pharmaceutical sector, CAS 1261754-10-2 is being investigated for its possible interactions with biological targets such as enzymes or receptors. Computational studies, including molecular docking and QSAR modeling, are frequently conducted to predict its binding affinity and selectivity. These approaches are part of the broader drug repurposing trend, which aims to identify new therapeutic uses for existing chemical entities.

Quality control is paramount when working with 4-(2-Chloro-5-(difluoromethoxy)benzoyl)pyridine. Reputable suppliers provide detailed certificates of analysis (CoA) and ensure compliance with Good Manufacturing Practices (GMP). Researchers often search for information on storage conditions, solubility data, and handling precautions, which are critical for experimental success.

The future prospects of 1261754-10-2 are closely tied to advancements in precision medicine and personalized therapeutics. As the scientific community continues to explore its applications, this compound may play a pivotal role in addressing unmet medical needs or agricultural challenges. Its versatility and modifiable structure make it a valuable asset in the toolkit of modern chemists and biologists.